Cas no 113613-70-0 (2,4(3H,5H)-Pyrimidinedione,5-amino-6-hydrazinyl-3-methyl-)

• Product name: 2,4(3H,5H)-Pyrimidinedione,5-amino-6-hydrazinyl-3-methyl-
• CAS No: 113613-70-0
• MF: C₅H₉N₅O₂
• MW: 171.15700
• CID: 130219
• PubChem ID: 137245269

2,4(3H,5H)-Pyrimidinedione,5-amino-6-hydrazinyl-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2,4(3H,5H)-Pyrimidinedione,5-amino-6-hydrazinyl-3-methyl-
• 2,4,6(1H,3H,5H)-Pyrimidinetrione,5-amino-1-methyl-,4-hydrazone(9CI)
• 113613-70-0
• 5-Amino-6-hydrazinyl-3-methylpyrimidine-2,4(3H,5H)-dione
• (6Z)-5-amino-6-hydrazinylidene-3-methyl-1,3-diazinane-2,4-dione

• Inchi： InChI=1S/C5H9N5O2/c1-10-4(11)2(6)3(9-7)8-5(10)12/h2H,6-7H2,1H3,(H,8,9,12)
• InChI Key： YTHMJAYDQBKNOJ-UHFFFAOYSA-N
• SMILES： N/N=C1/NC(=O)N(C)C(=O)C/1N

Computed Properties

• Exact Mass: 171.07600
• Monoisotopic Mass: 171.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 114A^2
• XLogP3: -1.3

Experimental Properties

• PSA: 113.81000
• LogP: -0.56520